BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for MI-389 in
Cell Culture

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: MI-389
Cat. No.: B10821854
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of Ml-
389 for in vitro cell culture experiments. MI-389 is a potent and specific small molecule inhibitor
of the protein-protein interaction between Menin and Mixed Lineage Leukemia (MLL). Its ability
to disrupt this interaction makes it a critical tool for studying the molecular mechanisms of MLL-
rearranged leukemias and a potential therapeutic agent.

Overview of MI-389

MI-389 is a close analog of MI-503 and functions by competitively binding to Menin, thereby
preventing its association with MLL fusion proteins. This disruption leads to the downregulation
of downstream target genes, such as HOXA9 and MEIS1, which are crucial for the proliferation
and survival of MLL-rearranged leukemia cells.[1][2] Treatment of MLL-rearranged leukemia
cell lines with MI-389 has been shown to induce differentiation and apoptosis.

Data Presentation
MI-389 Solubility
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While specific quantitative solubility data for MI-389 in a range of solvents is not extensively
published, its close analog, MI-503, provides a strong indication of its solubility characteristics.
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MI-389
and its analogs.

Compound Solvent Reported Solubility
MI-503 (analog) DMSO 100 mg/mL (=177 mM)
MI-503 (analog) DMSO 25 mg/mL (~44 mM)

Readily soluble for stock
MI-389 DMSO _
solutions

Note: The variability in reported solubility for MI-503 may depend on the specific salt form and
purity of the compound, as well as the source of the information.

In Vitro Activity of MI-389

. Treatment .
Cell Line . Treatment Duration Observed Effect
Concentration

Downregulation of
MOLM-13 2 uM 6 days target gene

expression

Downregulation of

MV4;11 Not specified Not specified
MLL-AF4 target genes

Experimental Protocols
Preparation of MI-389 Stock Solution

Materials:
o MI-389 powder
e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

« Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a biological safety cabinet to
prevent contamination.

Weighing: Carefully weigh the desired amount of MI-389 powder. For example, to prepare a
10 mM stock solution, weigh out an amount of MI-389 corresponding to 10 millimoles.

Dissolution: Add the appropriate volume of anhydrous DMSO to the MI-389 powder to
achieve the desired stock concentration (e.g., 10 mM).

Vortexing: Vortex the solution thoroughly until the MI-389 is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: As DMSO is a potent solvent and is typically sterile, filtration of the stock
solution is often not required. If there are concerns about sterility, a 0.22 um syringe filter
compatible with DMSO can be used.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solution and Cell Treatment

Materials:

MI-389 stock solution (e.g., 10 mM in DMSO)
Complete cell culture medium appropriate for the cell line being used
Sterile tubes for dilution

Cell culture plates and the desired cell line

Procedure:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Thawing: Thaw a single aliquot of the MI-389 stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium
to achieve the final desired working concentration. Important: To avoid precipitation of the
compound, it is recommended to perform dilutions in a stepwise manner. For example, to
achieve a final concentration of 2 uM from a 10 mM stock, first prepare an intermediate
dilution (e.g., 100 pM) in culture medium, and then further dilute to 2 pM.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept low, typically below 0.5%, to minimize solvent-induced cytotoxicity. A vehicle
control (medium with the same final concentration of DMSO) should always be included in
experiments.

e Cell Treatment: Remove the existing medium from the cultured cells and replace it with the
medium containing the desired concentration of MI-389.

 Incubation: Incubate the cells for the desired period as determined by the specific
experimental design.

Mandatory Visualization

Signaling Pathway of Menin-MLL Interaction and
Inhibition by MI-389

Nucleus

Recruits to
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Caption: MI-389 inhibits the Menin-MLL fusion protein interaction.

Experimental Workflow for MI-389 Cell Culture Studies

Preparation

Weigh MI-389 Powder

Dissolve in DMSO
(e.g., 10 mM Stock)

Aliquot and Store
at -20°C/-80°C

Expef;iment

Thaw Stock Solution

Prepare Working Solution
in Culture Medium

Treat Cells with MI-389

(and Vehicle Control)

Incubate for
Desired Time

Perform Downstream Assays
(e.g., gRT-PCR, Apoptosis)
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Click to download full resolution via product page

Caption: Workflow for preparing and using MI-389 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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